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Compound of Interest

Compound Name: Antibacterial agent 60

Cat. No.: B8517145 Get Quote

Executive Summary
This document provides a summary of the currently available information regarding

Antibacterial Agent 60, identified by the product code HY-139762. Extensive searches of

scientific literature and supplier databases indicate that this agent's primary known

characteristic is its ability to potentiate the activity of the cephalosporin antibiotic, Ceftazidime.

Specifically, it has been noted that Antibacterial Agent 60 significantly lowers the Minimum

Inhibitory Concentration (MIC) of Ceftazidime against susceptible bacteria.[1][2][3]

However, a thorough investigation reveals a significant lack of publicly available data

concerning the intrinsic spectrum of activity, mechanism of action, and detailed experimental

protocols for Antibacterial Agent 60 as a standalone agent. This guide will present the

available information and highlight the current data gaps.

Core Properties of Antibacterial Agent 60
The principal reported activity of Antibacterial Agent 60 is its synergistic effect when

combined with Ceftazidime.[1][2][3][4] This suggests that the agent may function as a β-

lactamase inhibitor or act on other bacterial resistance mechanisms that would otherwise

compromise the efficacy of Ceftazidime.

Table 1: Qualitative Summary of Antibacterial Agent 60 Activity
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Property Description Citation(s)

Primary Activity

Significantly lowers the

Minimum Inhibitory

Concentration (MIC) of

Ceftazidime.

[1][2][3][4]

Product Identifier HY-139762 [1]

Note: Quantitative data on the extent of MIC reduction for specific bacterial strains is not

available in the public domain at this time.

Data Limitations and Knowledge Gaps
Despite a comprehensive search, detailed information required for a full technical whitepaper is

not presently available. The following key areas lack sufficient data:

Spectrum of Activity: There is no available data on the standalone antibacterial activity of

Agent 60 against a panel of bacterial strains (i.e., MIC values for Gram-positive and Gram-

negative bacteria).

Mechanism of Action: The precise biochemical or physiological mechanism by which Agent

60 potentiates Ceftazidime's activity has not been publicly disclosed.

Experimental Protocols: Detailed methodologies for the experiments that determined its

synergistic effects are not available. This includes specifics on bacterial strains tested,

culture conditions, and the protocol for synergy testing (e.g., checkerboard assays).

Signaling Pathways: Without a known mechanism of action, no signaling pathways

associated with the agent's activity can be described or visualized.

Logical Workflow for Future Investigation
For researchers interested in further characterizing Antibacterial Agent 60, a logical

experimental workflow would be necessary. The following diagram illustrates a potential

approach to elucidate its properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.medchemexpress.com/search.html?q=anti-bacterial&ft=&fa=&fp=
https://www.medchemexpress.com/search.html?q=Ceftazidime&ft=&fa=&fp=
https://www.medchemexpress.com/search.html?q=Antibacterial%20agent&ft=&fa=&fp=
https://file.medchemexpress.com/catalog/targetPDF/Bacterial-Inhibitors-Modulators-MCE.pdf
https://www.medchemexpress.com/search.html?q=anti-bacterial&ft=&fa=&fp=
https://www.benchchem.com/product/b8517145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8517145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Intrinsic Activity Assessment Phase 2: Synergy Testing and Confirmation

Phase 3: Mechanism of Action Studies

Obtain Antibacterial Agent 60 (HY-139762)
Determine Minimum Inhibitory Concentration (MIC) 

 against a broad panel of bacterial strains 
 (e.g., ESKAPE pathogens)

Perform Checkerboard Assays with Ceftazidime 
 to quantify synergy (FIC index calculation) Time-kill curve analysis of the combination

β-lactamase inhibition assays

Bacterial membrane permeability assays

Target-based assays (if target is hypothesized)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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